Cas no 93893-53-9 (Acetic acid,2-[2-(1,1-dimethylethyl)phenoxy]-, ethyl ester)

• Product Name: Acetic acid,2-[2-(1,1-dimethylethyl)phenoxy]-, ethyl ester
• CAS No: 93893-53-9
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 809374
• PubChem ID: 3022810
• Update Time: 2025-04-19

Acetic acid,2-[2-(1,1-dimethylethyl)phenoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[2-(1,1-dimethylethyl)phenoxy]-, ethyl ester
• ethyl [2-(1,1-dimethylethyl)phenoxy]acetate
• ethyl 2-(2-tert-butylphenoxy)acetate
• 93893-53-9
• Ethyl (2-(1,1-dimethylethyl)phenoxy)acetate
• AKOS003658268
• NS00039738
• EINECS 299-642-4
• DTXSID20239850
• SCHEMBL7898197

• Inchi： 1S/C14H20O3/c1-5-16-13(15)10-17-12-9-7-6-8-11(12)14(2,3)4/h6-9H,5,10H2,1-4H3
• InChI Key： ZGSKZKUYGQAKDH-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 236.141
• Monoisotopic Mass: 236.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.013
• Boiling Point: 315.7°Cat760mmHg
• Flash Point: 129.3°C
• Refractive Index: 1.486